![molecular formula C8H14Cl2F3N3 B6284469 3-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]propan-1-amine dihydrochloride CAS No. 1431969-99-1](/img/no-structure.png)
3-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]propan-1-amine dihydrochloride
Overview
Description
The compound “3-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]propan-1-amine dihydrochloride” is a pyrazole derivative. Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered aromatic ring with two nitrogen atoms. In this case, the pyrazole ring is substituted with a methyl group and a trifluoromethyl group at the 3rd and 5th positions respectively .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyrazole ring, along with the attached methyl and trifluoromethyl groups, and the propan-1-amine chain .Chemical Reactions Analysis
Pyrazoles can undergo a variety of chemical reactions, including substitutions, additions, and oxidations, depending on the nature of the substituents and reaction conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of the trifluoromethyl group and the amine group would influence properties such as polarity, solubility, and reactivity .Scientific Research Applications
Chemical Synthesis and Heterocyclic Compound Development
The compound 3-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]propan-1-amine dihydrochloride is significant in the field of chemical synthesis, particularly in the development of heterocyclic compounds. It serves as a valuable building block for synthesizing a wide range of heterocycles, including pyrazolo-imidazoles, -thiazoles, spiropyridines, spiropyrroles, and spiropyrans. These heterocycles are crucial for various applications, including the synthesis of dyes and medicinal chemistry, due to their unique reactivity and ability to form versatile cynomethylene dyes from a broad spectrum of precursors such as amines, α-aminocarboxylic acids, their esters, phenols, malononitriles, and azacrown ethers (Gomaa & Ali, 2020).
Antimicrobial and Anti-Inflammatory Applications
Trifluoromethylpyrazoles, to which the compound is related, have been extensively studied for their anti-inflammatory and antibacterial properties. The presence of a trifluoromethyl group, especially at the 3- or 5-position on the pyrazole nucleus, significantly influences the activity profile of these compounds. Such modifications enhance their potential as novel anti-inflammatory and antibacterial agents, contributing to the development of medications with improved action profiles and minimal side effects (Kaur, Kumar, & Gupta, 2015).
Environmental Remediation
Amine-functionalized sorbents, including those derived from compounds similar to this compound, show promise in environmental remediation, particularly in the removal of perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water. These substances are persistent environmental pollutants found in many water supplies. The unique chemical structure of amine-functionalized sorbents allows for effective PFAS removal through electrostatic interactions, hydrophobic interactions, and sorbent morphology. This demonstrates the compound's potential application in enhancing the efficacy of sorbents for treating municipal water and wastewater at low PFAS concentrations (Ateia, Alsbaiee, Karanfil, & Dichtel, 2019).
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]propan-1-amine dihydrochloride' involves the reaction of 3-methyl-5-(trifluoromethyl)-1H-pyrazole with propionyl chloride to form 3-(3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)propanoyl chloride, which is then reacted with ammonia to form the desired product. The product is then treated with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "3-methyl-5-(trifluoromethyl)-1H-pyrazole", "propionyl chloride", "ammonia", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-methyl-5-(trifluoromethyl)-1H-pyrazole is reacted with propionyl chloride in the presence of a base such as triethylamine to form 3-(3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)propanoyl chloride.", "Step 2: 3-(3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)propanoyl chloride is then reacted with ammonia in the presence of a base such as sodium hydroxide to form 3-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]propan-1-amine.", "Step 3: The product is then treated with hydrochloric acid to form the dihydrochloride salt of 3-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]propan-1-amine." ] } | |
CAS RN |
1431969-99-1 |
Molecular Formula |
C8H14Cl2F3N3 |
Molecular Weight |
280.1 |
Purity |
83 |
Origin of Product |
United States |
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